Cas no 387358-55-6 (5-(3-Fluorophenyl)isoxazole)

5-(3-Fluorophenyl)isoxazole structure

5-(3-Fluorophenyl)isoxazole structure

Product Name:5-(3-Fluorophenyl)isoxazole

CAS No:387358-55-6

MF:C₉H₆FNO

MW:163.148445606232

CID:298748

PubChem ID:2774715

Update Time:2025-04-19

5-(3-Fluorophenyl)isoxazole Chemical and Physical Properties

Names and Identifiers

- Isoxazole,5-(3-fluorophenyl)-
- Isoxazole, 5-(3-fluorophenyl)- (9CI)
- 5-(2-Fluorophenyl)isoxazole
- 5-(3-fluorophenyl)Isoxazole
- CS-0451987
- R(+)-BACLOFENHYDROCHLORIDE
- 387358-55-6
- SCHEMBL1010173
- 5-(3-fluorophenyl)-1,2-oxazole
- MFCD02183543
- AKOS006229209
- 5-(3-Fluorophenyl)isoxazole
- MDL： MFCD02183543
- Inchi： 1S/C9H6FNO/c10-8-3-1-2-7(6-8)9-4-5-11-12-9/h1-6H
- InChI Key： VVZUMUHSTOCPTH-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1)C1=CC=NO1

Computed Properties

Exact Mass: 163.04338
Monoisotopic Mass: 163.043341977g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 154
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 26Å²

Experimental Properties

Boiling Point: 68-70℃/0.3mm
PSA: 26.03

5-(3-Fluorophenyl)isoxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	F402468-10mg	5-(3-Fluorophenyl)isoxazole	387358-55-6		10mg	$ 50.00	2022-06-05
TRC	F402468-50mg	5-(3-Fluorophenyl)isoxazole	387358-55-6		50mg	$ 65.00	2022-06-05
TRC	F402468-100mg	5-(3-Fluorophenyl)isoxazole	387358-55-6		100mg	$ 95.00	2022-06-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	007026-1g	5-(2-Fluorophenyl)isoxazole	387358-55-6		1g	1998.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	007026-1g	5-(2-Fluorophenyl)isoxazole	387358-55-6		1g	1998CNY	2021-05-07
Apollo Scientific	PC9961-1g	5-(3-Fluorophenyl)isoxazole	387358-55-6		1g	£100.00	2025-02-22
1PlusChem	1P00CA2V-1g	Isoxazole, 5-(3-fluorophenyl)- (9CI)	387358-55-6		1g	$179.00	2024-05-03
A2B Chem LLC	AF72135-1g	Isoxazole, 5-(3-fluorophenyl)- (9CI)	387358-55-6		1g	$225.00	2024-04-20
1PlusChem	1P00CA2V-250mg	Isoxazole, 5-(3-fluorophenyl)- (9CI)	387358-55-6		250mg	$108.00	2024-05-03
1PlusChem	1P00CA2V-5g	Isoxazole, 5-(3-fluorophenyl)- (9CI)	387358-55-6		5g	$394.00	2024-05-03

5-(3-Fluorophenyl)isoxazole Related Literature

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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
2. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
3. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
4. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
5. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782

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